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Compound of Interest

Compound Name: Rubidium-83

CAS No.: 17056-36-9

Cat. No.: B1235918

Get Quote

Technical Support Center: Strontium-
82/Rubidium-82 Generators
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding elution efficiency problems with Strontium-82/Rubidium-82 (Sr-

82/Rb-82) generators. It is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What are the most common elution efficiency problems with Sr-82/Rb-82 generators?

A1: The most frequently encountered issues include:

Low Rubidium-82 (Rb-82) Yield: The eluted activity of Rb-82 is significantly lower than

expected based on the generator's calibration.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1235918#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strontium Breakthrough: Unacceptable levels of the parent isotope, Strontium-82 (Sr-82),

and its contaminant, Strontium-85 (Sr-85), are detected in the eluate. This is a critical safety

concern.[1][2][3][4]

Inconsistent Elution Profile: The activity of the eluted Rb-82 is not consistent or reproducible

between elutions.

Q2: My Rb-82 yield is lower than expected. What are the potential causes and how can I

troubleshoot this?

A2: Low Rb-82 yield can stem from several factors. Follow this troubleshooting guide to identify

and resolve the issue.

Insufficient Regeneration Time: The generator requires adequate time for the Rb-82 to

regenerate from the decay of Sr-82.

Recommendation: Ensure at least 10 minutes have passed since the previous elution

before attempting a new one.[5][6]

Incorrect Elution Flow Rate: The flow rate of the saline eluent can significantly impact the

elution efficiency.[7]

Recommendation: Verify that the elution flow rate is set according to the manufacturer's

specifications for your specific generator model. Different systems have different optimal

flow rates (e.g., CardioGen-82® at a fixed 50 mL/min vs. RUBY-FILL® at a variable 15-30

mL/min).[7]

Generator Age: The efficiency of some generators may change over their lifespan.

Interestingly, some studies have shown that the efficiency of certain generators can increase

over their weeks of use.[8]

Recommendation: Track the generator's performance over time. If a consistent decline in

yield is observed that is not explained by decay, contact the manufacturer.

Column Channeling or Packing Issues: Improper packing of the generator column can lead

to inefficient elution.
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Recommendation: This is an internal generator issue. If you suspect this, contact the

manufacturer for support.
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Low Rb-82 Yield Detected
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Caption: Troubleshooting workflow for low Rb-82 yield.
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Q3: We have detected Strontium (Sr-82/Sr-85) breakthrough in our eluate. What immediate

actions should be taken?

A3: Strontium breakthrough is a serious issue that requires immediate action to prevent patient

exposure to unnecessary radiation.

Immediate Action:

STOP all patient infusions immediately.

Permanently discontinue the use of the affected generator.[2][3][9]

Quarantine the generator and contact the manufacturer for instructions on return or

disposal.

Investigate the Cause:

Incorrect Eluent: The most critical and common cause of high-level strontium breakthrough

is the use of an incorrect eluent. Only additive-free 0.9% Sodium Chloride Injection USP

should be used.[2][3][9] Solutions containing calcium, such as Ringer's lactate, will cause

the strontium to be released from the generator column.[2][3][10]

Exceeded Generator Limits: Ensure that the generator has not exceeded its expiration

limits, which include the total elution volume and the number of days in use.[11][12]

Patient Dose Assessment: If a patient was administered an eluate with high strontium

breakthrough, a radiation dose assessment must be performed, and the patient should be

monitored for potential effects of radiation on critical organs like the bone marrow.[2][3][9]

Strontium Breakthrough Emergency Protocol
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Strontium Breakthrough Detected
(Exceeds Alert Limits)
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Caption: Emergency protocol for Strontium breakthrough events.
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Quantitative Data Summary
The following tables summarize key quantitative parameters for common Sr-82/Rb-82

generator systems.

Table 1: Manufacturer Recommended Elution Parameters

Generator System Elution Flow Rate Recommended Eluent

CardioGen-82® 50 mL/min (fixed)[7]
Additive-free 0.9% Sodium

Chloride Injection USP[9]

RUBY-FILL® 15 - 30 mL/min (variable)[7]
Additive-free 0.9% Sodium

Chloride Injection USP[13]

Table 2: Strontium Breakthrough Limits and Alert Levels

Isotope
Regulatory Limit
(per mCi of Rb-82)

Alert Limit (per mCi
of Rb-82)

Action at Alert
Limit

Strontium-82 (Sr-82) ≤ 0.02 µCi[1][11] 0.002 µCi[1][12]

Increase testing

frequency (e.g., twice

daily or every 750 mL

eluted).[1][5][12]

Strontium-85 (Sr-85) ≤ 0.2 µCi[1][11] 0.02 µCi[1][12]

Increase testing

frequency (e.g., twice

daily or every 750 mL

eluted).[1][5][12]

Experimental Protocols
Protocol 1: Daily Quality Control for Rb-82 Eluate

This protocol must be performed daily before any patient administration.

Objective: To determine the Rb-82 activity and to test for Sr-82 and Sr-85 breakthrough.
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Materials:

Sr-82/Rb-82 generator and its dedicated infusion system.

Additive-free 0.9% Sodium Chloride Injection USP.

Stoppered glass vial (plastic is not suitable).[12]

Calibrated dose calibrator.

Lead shielding for the vial.

Vent needle.

Procedure:

Initial Column Wash:

Aseptically connect a new bag of additive-free 0.9% Sodium Chloride Injection USP to the

infusion system.

Perform an initial elution of 50 mL and discard the eluate.[5][6] This step is often

automated by the infusion system.

Generator Regeneration:

Allow at least 10 minutes for the Rb-82 to regenerate on the generator column.[5][6]

Test Elution:

Place a sterile, stoppered glass vial in a lead container.

Insert the patient administration set needle and a vent needle into the vial.

Elute the generator with 50 mL of saline at the manufacturer-specified flow rate (e.g., 50

mL/min for CardioGen-82®).[5][6]

Note the exact time of the End of Elution (EOE).
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Rb-82 Activity Measurement:

Immediately measure the activity of the eluate in a dose calibrator set for Rb-82.

Record the time of the measurement and the activity in millicuries (mCi).

Correct the measured activity for decay back to the EOE time using the appropriate decay

factor for Rb-82 (half-life ≈ 75 seconds).

Strontium Breakthrough Assay:

Allow the eluate vial to stand for at least 60 minutes to allow for the decay of Rb-82.[1]

Set the dose calibrator to the appropriate setting for Strontium measurement (follow

manufacturer instructions, which may involve using a Cobalt-60 setting and a conversion

factor).

Measure the activity in the vial. This reading represents the combined activity of Sr-82 and

Sr-85.

Calculate the concentration of Sr-82 and Sr-85 in µCi per mCi of Rb-82 at the EOE, using

the breakthrough worksheet and correction factors provided by the generator

manufacturer.

Compare and Document:

Compare the calculated breakthrough values to the regulatory and alert limits (see Table

2).

If values are within acceptable limits, the generator is ready for clinical use.

If alert limits are reached, increase the frequency of testing as recommended.[1][5]

If regulatory limits are exceeded, immediately follow the Strontium Breakthrough

Emergency Protocol.

Document all results in the generator usage log.
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Daily Quality Control Workflow
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Perform 50 mL Column Wash
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(Correct for Decay to EOE)

Wait 60 minutes
for Rb-82 Decay

Measure Sr-82/Sr-85 Activity
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Calculate Sr-82 and Sr-85
Breakthrough (µCi/mCi)
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Caption: Workflow for daily Sr-82/Rb-82 generator quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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